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Compound of Interest

Compound Name: Ferrous picrate

Cat. No.: B1611519

o Always consult Material Safety Data Sheets (MSDS) or Safety Data Sheets (SDS): Before
working with any chemical, thoroughly read and understand its SDS. This document contains
critical information about physical and chemical properties, hazards, safe handling and
storage procedures, and emergency measures.

o Work in a designated and properly equipped area: All work with potentially explosive
compounds should be conducted in a laboratory with appropriate safety equipment, such as
fume hoods, blast shields, and emergency showers/eyewash stations.

o Use appropriate Personal Protective Equipment (PPE): This includes, but is not limited to,
safety goggles, face shields, flame-resistant lab coats, and appropriate gloves.

» Avoid friction, shock, and heat: Many explosive compounds are sensitive to mechanical
shock, friction, and heat. Handle them gently and avoid any actions that could generate
sparks or static electricity.

» Work with small quantities: Whenever possible, work with the smallest scale of material
necessary for the experiment.

» Never work alone: Always have another person present who is aware of the potential
hazards and emergency procedures.

e Proper storage is critical: Store potentially explosive compounds according to the
recommendations in their SDS, away from incompatible materials, heat sources, and direct
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sunlight.

e Have a detailed experimental plan and emergency procedure: Before starting any
experiment, have a written plan that includes all steps, potential hazards, and a clear
emergency response plan.

Authoritative Resources for Chemical Safety:

For detailed and reliable information on chemical safety and the handling of hazardous
materials, please consult the following organizations:

The Occupational Safety and Health Administration (OSHA)

The National Institute for Occupational Safety and Health (NIOSH)

The American Chemical Society (ACS)

Your institution's Environmental Health and Safety (EHS) department.

It is crucial to receive hands-on training from qualified professionals and to follow all
established safety protocols at your institution when working with hazardous materials.

 To cite this document: BenchChem. [General Safety Principles for Handling Potentially
Explosive Compounds:]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611519#managing-the-explosive-hazards-of-dry-
picric-acid-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1611519#managing-the-explosive-hazards-of-dry-picric-acid-in-synthesis
https://www.benchchem.com/product/b1611519#managing-the-explosive-hazards-of-dry-picric-acid-in-synthesis
https://www.benchchem.com/product/b1611519#managing-the-explosive-hazards-of-dry-picric-acid-in-synthesis
https://www.benchchem.com/product/b1611519#managing-the-explosive-hazards-of-dry-picric-acid-in-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1611519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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